Cas no 778596-26-2 (HO-PEG10-tBu)

HO-PEG10-tBu is a polyethylene glycol (PEG) derivative featuring a hydroxyl (-OH) terminus and a tert-butyl (tBu) end group, linked by a 10-unit PEG spacer. This compound is widely used in bioconjugation and pharmaceutical applications due to its hydrophilic PEG backbone, which enhances solubility and reduces immunogenicity. The hydroxyl group allows for further functionalization, while the tBu group provides steric protection and stability under certain conditions. Its well-defined molecular weight and high purity make it suitable for precise modifications in drug delivery systems, peptide synthesis, and polymer chemistry. HO-PEG10-tBu is valued for its biocompatibility and versatility in creating tailored biomaterials.
HO-PEG10-tBu structure
HO-PEG10-tBu structure
Product Name:HO-PEG10-tBu
CAS No:778596-26-2
MF:C27H54O13
MW:586.709870815277
MDL:MFCD28385467
CID:2089321
PubChem ID:11410687
Update Time:2025-10-19

HO-PEG10-tBu Chemical and Physical Properties

Names and Identifiers

    • HO-PEG10-CH2CH2COOtBu
    • HO-PEG10-tBu
    • Hydroxy-PEG10-t-butyl ester
    • tert-butyl 1-hydroxy-3,6,9,12,15,18,21,24,27,30-decaoxatritriacontan-33-oate
    • HO-PEG10-t-butyl ester
    • OH-PEG10-CH2CH2COOtBu
    • Hydroxy-PEG10-Boc?
    • SCHEMBL23274175
    • SY236940
    • Hydroxy-PEG10-Boc
    • AKOS030630016
    • BS-17540
    • 778596-26-2
    • DA-64232
    • C27H54O13
    • BP-22607
    • OH-PEG10-TBA
    • CS-0031748
    • tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
    • s10753
    • HY-W019939
    • MFCD28385467
    • Hydroxy-PEG10-t-butly ester
    • MDL： MFCD28385467
    • Inchi： 1S/C27H54O13/c1-27(2,3)40-26(29)4-6-30-8-10-32-12-14-34-16-18-36-20-22-38-24-25-39-23-21-37-19-17-35-15-13-33-11-9-31-7-5-28/h28H,4-25H2,1-3H3
    • InChI Key： AEEGJXDZOJNBIY-UHFFFAOYSA-N
    • SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 586.35600
  • Monoisotopic Mass: 586.35644177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 34
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 138.83000
  • LogP: 0.87650

HO-PEG10-tBu Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-22607-1g
HO-PEG10-tBu
 778596-26-2 98%
1g
 4275CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-22607-500mg
HO-PEG10-tBu
 778596-26-2 98%
500mg
 2850CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WN561-250mg
HO-PEG10-tBu
 778596-26-2 95%
250mg
 1905CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WN561-100mg
HO-PEG10-tBu
 778596-26-2 95%
100mg
 785CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-22607-1g
HO-PEG10-tBu
 778596-26-2 98%
1g
 4275.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-22607-500mg
HO-PEG10-tBu
 778596-26-2 98%
500mg
 2850.0CNY 2021-07-14
TRC
H252075-100mg
HO-PEG10-tBu
 778596-26-2
100mg
 $ 205.00 2022-06-04
TRC
H252075-250mg
HO-PEG10-tBu
 778596-26-2
250mg
 $ 420.00 2022-06-04
TRC
H252075-500mg
HO-PEG10-tBu
 778596-26-2
500mg
 $ 670.00 2022-06-04
Chemenu
CM339155-100mg
Hydroxy-PEG10-Boc
 778596-26-2 95%+
100mg
 $71 2024-07-23

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